Cas no 1304787-78-7 (1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid
• CAS No: 1304787-78-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD18873302
• CID: 4693268
• PubChem ID: 60174724
• Update Time: 2025-06-11

1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-indole-6-carboxylic acid
• STL242377
• BBL033028
• 1-(2-Methoxy-ethyl)-1H-indole-6-carboxylic acid
• 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid

• MDL： MFCD18873302
• Inchi： 1S/C12H13NO3/c1-16-7-6-13-5-4-9-2-3-10(12(14)15)8-11(9)13/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： NOTYXENUURHVNM-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 51.5

Additional information on 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid

1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid: A Comprehensive Overview

1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid (CAS No. 1304787-78-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and potential applications of 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid, highlighting recent advancements and future prospects.

The chemical structure of 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid is composed of an indole core with a methoxyethyl substituent at the 1-position and a carboxylic acid group at the 6-position. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic compounds with diverse pharmacological activities. The methoxyethyl substituent adds hydrophilic character to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have focused on the biological activities of 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis. A recent publication in Cancer Research highlighted the compound's selective cytotoxicity against cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent.

In addition to its therapeutic applications, 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid has been explored for its use as a chemical probe in biological research. Its unique structural features make it suitable for studying protein-protein interactions and signaling pathways. For instance, researchers have utilized this compound to investigate the role of specific kinases in cellular processes such as proliferation and differentiation. The insights gained from these studies can contribute to a deeper understanding of disease mechanisms and inform the design of more effective therapeutic strategies.

The synthesis of 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid has been optimized through various methodologies to improve yield and purity. One common approach involves the condensation of 2-methoxyethylamine with 6-bromoindole followed by carboxylation reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and scalability of the synthesis process. These advancements have facilitated the production of high-quality material for both research and development purposes.

The safety profile of 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to evaluate the pharmacokinetics and tolerability of this compound in healthy volunteers.

In conclusion, 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid (CAS No. 1304787-78-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for further development. As advancements in synthetic methodologies and preclinical studies progress, it is anticipated that 1-(2-Methoxyethyl)-1H-indole-6-carboxylic acid will play an increasingly important role in addressing unmet medical needs.